N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide

• Molecular Formula: C14H19ClN2OS
• Molecular Weight: 298.8 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C14H19ClN2OS/c1-10-12(15)5-2-6-13(10)16-14(19)17-7-3-4-11(8-17)9-18/h2,5-6,11,18H,3-4,7-9H2,1H3,(H,16,19)
• InChI Key: RPTXBGIKZFUUEF-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=S)N2CCCC(C2)CO

Description

N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide, also known as CMHP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. It has also been found to have an affinity for opioid receptors, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide has been found to exhibit a range of biochemical and physiological effects, including analgesia, antinociception, and sedation. It has also been found to have potential applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the key advantages of N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide is its potent analgesic and antinociceptive effects, which make it a promising candidate for various research applications. However, it is important to note that N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide has not been extensively studied in humans, and its long-term effects are not well understood.

Future Directions

There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide. One area of interest is in the development of novel analgesics and antinociceptives based on the structure of N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide. Another potential area of research is in the development of new treatments for anxiety and depression based on the biochemical and physiological effects of N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide. Finally, further studies are needed to fully understand the mechanism of action of N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide and its potential applications in various fields of research.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide involves the reaction of 3-chloro-2-methylbenzaldehyde with piperidine and thioamide in the presence of a reducing agent. This process results in the formation of N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide as a white crystalline solid.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide has been widely studied for its potential applications in scientific research. One of the key areas of research is in the field of neuroscience, where N-(3-chloro-2-methylphenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide has been found to exhibit potent analgesic and antinociceptive effects. It has also been found to have potential applications in the treatment of neuropathic pain.